Cas no 782496-99-5 (2-Azetidinone,3,3-dimethyl-4-(phenylthio)-,(4R)-(9CI))
782496-99-5 structure
Product Name:2-Azetidinone,3,3-dimethyl-4-(phenylthio)-,(4R)-(9CI)
CAS No:782496-99-5
MF:C11H13NOS
MW:207.292021512985
CID:554038
Update Time:2023-03-29
2-Azetidinone,3,3-dimethyl-4-(phenylthio)-,(4R)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Azetidinone,3,3-dimethyl-4-(phenylthio)-, (4R)-
- 2-Azetidinone,3,3-dimethyl-4-(phenylthio)-,(4R)-(9CI)
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- Inchi: 1S/C11H13NOS/c1-11(2)9(13)12-10(11)14-8-6-4-3-5-7-8/h3-7,10H,1-2H3,(H,12,13)/t10-/m1/s1
- InChI Key: VIJUTRAINSJLSO-SNVBAGLBSA-N
- SMILES: N1[C@H](SC2=CC=CC=C2)C(C)(C)C1=O
Computed Properties
- Exact Mass: 207.072
- Monoisotopic Mass: 207.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
2-Azetidinone,3,3-dimethyl-4-(phenylthio)-,(4R)-(9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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